Cas no 748741-38-0 (DesMethyl Tiagabine Hydrochloride)

• Product Name: DesMethyl Tiagabine Hydrochloride
• CAS No: 748741-38-0
• MF: C₁₉H₂₃NO₂S₂
• MW: 361.521422624588
• CID: 5724195
• PubChem ID: 54419442
• Update Time: 2025-11-01

DesMethyl Tiagabine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• DESMETHYL TIAGABINE [USP IMPURITY]
• UNII-TVX38N3FFG
• (3R)-1-(4-(3-Methyl-2-thienyl)-4-(2-thienyl)-3-buten-1-yl)-3-piperidinecarboxylic acid
• 3-Piperidinecarboxylic acid, 1-(4-(3-methyl-2-thienyl)-4-(2-thienyl)-3-buten-1-yl)-, (3R)-
• Tiagabine impurity 6
• TVX38N3FFG
• 748741-38-0
• Desmethyl tiagabine [USP]
• (R,ZE)-1-(4-(3-Methylthiophen-2-yl)-4-(thiophen-2-yl)but-3-en-1-yl)piperidine-3-carboxylic acid
• Desmethyltiagabine
• DesMethyl Tiagabine Hydrochloride

• Inchi： 1S/C19H23NO2S2/c1-14-8-12-24-18(14)16(17-7-4-11-23-17)6-3-10-20-9-2-5-15(13-20)19(21)22/h4,6-8,11-12,15H,2-3,5,9-10,13H2,1H3,(H,21,22)/t15-/m1/s1
• InChI Key： VZSYFEZWPMQBNC-OAHLLOKOSA-N
• SMILES： S1C=CC(C)=C1C(C1=CC=CS1)=CCCN1CCC[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 361.11702132g/mol
• Monoisotopic Mass: 361.11702132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 97Ų

Additional information on DesMethyl Tiagabine Hydrochloride

Comprehensive Overview of DesMethyl Tiagabine Hydrochloride (CAS No. 748741-38-0): Properties, Applications, and Research Insights

DesMethyl Tiagabine Hydrochloride (CAS No. 748741-38-0) is a pharmacologically significant compound derived from the selective modification of Tiagabine Hydrochloride, a well-known GABA reuptake inhibitor. This derivative has garnered attention in neuropharmacology due to its potential role in modulating synaptic GABA levels, a mechanism critical for neurological disorders. Researchers and pharmaceutical developers frequently explore DesMethyl Tiagabine HCl for its refined metabolic profile and enhanced specificity in targeting GABA transporters, making it a subject of interest in preclinical studies.

The compound’s molecular structure, characterized by the absence of a methyl group compared to its parent molecule, contributes to its distinct pharmacokinetic properties. DesMethyl Tiagabine Hydrochloride exhibits improved solubility and bioavailability, which are pivotal for formulation development. Analytical techniques such as HPLC and LC-MS are commonly employed to validate its purity, often exceeding 98%, ensuring compliance with stringent regulatory standards for research-grade materials. These attributes align with current industry trends favoring high-purity intermediates in drug discovery pipelines.

In the context of trending topics, DesMethyl Tiagabine HCl intersects with emerging discussions on precision medicine and personalized neurotherapeutics. Searches for "GABA modulator derivatives" or "non-addictive neurological agents" often highlight this compound’s relevance. Additionally, its potential applications in addressing treatment-resistant epilepsy and anxiety disorders resonate with healthcare professionals seeking alternatives to conventional therapies. Such queries reflect growing demand for compounds with minimal off-target effects, a niche where 748741-38-0 is increasingly studied.

From a synthetic chemistry perspective, the production of DesMethyl Tiagabine Hydrochloride involves meticulous optimization to ensure yield efficiency and environmental sustainability. Green chemistry principles are often applied to reduce waste generation during synthesis, addressing broader concerns about sustainable pharmaceutical manufacturing. This aligns with frequent search queries like "eco-friendly synthesis of neuroactive intermediates," underscoring the compound’s role in advancing greener methodologies.

Ongoing research explores the compound’s interactions with GAT-1 transporters, a focus area for developers of next-generation neuropharmaceuticals. Preclinical data suggest that DesMethyl Tiagabine HCl may offer a favorable safety profile compared to traditional GABAergic agents, a feature highly searched by clinicians evaluating novel therapeutic options. Collaborative studies between academia and industry further investigate its potential synergies with adjunctive therapies, reflecting the compound’s versatility in combinatorial treatment regimens.

Regulatory and compliance aspects of 748741-38-0 are frequently queried by stakeholders navigating global substance registrations. The compound is typically classified as a non-controlled research chemical, facilitating its accessibility for licensed laboratories. Documentation such as Certificates of Analysis (CoA) and Material Safety Data Sheets (MSDS) are critical for procurement, topics often searched alongside the compound’s CAS number to ensure regulatory adherence.

In summary, DesMethyl Tiagabine Hydrochloride represents a promising candidate in neuropharmacology, bridging gaps between traditional GABA modulation and contemporary therapeutic needs. Its scientific appeal, coupled with alignment to industry trends like sustainable synthesis and precision medicine, ensures its continued relevance in both research and applied settings. As investigations progress, this compound may pave the way for innovative treatments in neurology and psychiatry.